Cas no 606131-17-3 (Benzenesulfonamide, 4-[(5,6-dimethyl-1H-benzimidazol-1-yl)sulfonyl]-N-ethyl-N-(phenylmethyl)- (9CI))

Benzenesulfonamide, 4-[(5,6-dimethyl-1H-benzimidazol-1-yl)sulfonyl]-N-ethyl-N-(phenylmethyl)- (9CI) structure
606131-17-3 structure
Product Name:Benzenesulfonamide, 4-[(5,6-dimethyl-1H-benzimidazol-1-yl)sulfonyl]-N-ethyl-N-(phenylmethyl)- (9CI)
CAS No:606131-17-3
MF:C24H25N3O4S2
MW:483.603003263474
CID:1022949
PubChem ID:1459430
Update Time:2025-04-20

Benzenesulfonamide, 4-[(5,6-dimethyl-1H-benzimidazol-1-yl)sulfonyl]-N-ethyl-N-(phenylmethyl)- (9CI) Chemical and Physical Properties

Names and Identifiers

    • Benzenesulfonamide, 4-[(5,6-dimethyl-1H-benzimidazol-1-yl)sulfonyl]-N-ethyl-N-(phenylmethyl)- (9CI)
    • N-benzyl-4-(5,6-dimethylbenzimidazol-1-yl)sulfonyl-N-ethylbenzenesulfonamide
    • AG-G-19841
    • CTK5B1911
    • MolPort-000-105-407
    • N-Benzyl-4-(5,6-dimethyl-benzoimidazole-1-sulfonyl)-N-ethyl-benzenesulfonamide
    • 606131-17-3
    • BENZENESULFONAMIDE, 4-[(5,6-DIMETHYL-1H-BENZIMIDAZOL-1-YL)SULFONYL]-N-ETHYL-N-(PHENYLMETHYL)-
    • N-Benzyl-4-(5,6-dimethyl-1H-benzimidazole-1-sulfonyl)-N-ethylbenzene-1-sulfonamide
    • DTXSID10362969
    • N-Benzyl-4-((5,6-dimethyl-1H-benzo[d]imidazol-1-yl)sulfonyl)-N-ethylbenzenesulfonamide
    • DB-285500
    • AKOS000780898
    • Inchi: 1S/C24H25N3O4S2/c1-4-26(16-20-8-6-5-7-9-20)32(28,29)21-10-12-22(13-11-21)33(30,31)27-17-25-23-14-18(2)19(3)15-24(23)27/h5-15,17H,4,16H2,1-3H3
    • InChI Key: YSKYNXPWHRURDW-UHFFFAOYSA-N
    • SMILES: S(C1C=CC(=CC=1)S(N1C=NC2C=C(C)C(C)=CC1=2)(=O)=O)(N(CC)CC1C=CC=CC=1)(=O)=O

Computed Properties

  • Exact Mass: 483.12885
  • Monoisotopic Mass: 483.12864863g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 33
  • Rotatable Bond Count: 7
  • Complexity: 853
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.4
  • Topological Polar Surface Area: 106Ų

Experimental Properties

  • PSA: 89.34
Recommended suppliers
Hubei Cuiyuan Biotechnology Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hubei Cuiyuan Biotechnology Co.,Ltd
ASIACHEM I&E (JIANGSU) CO., LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
ASIACHEM I&E (JIANGSU) CO., LTD
Jiangsu Xinsu New Materials Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangsu Xinsu New Materials Co., Ltd
Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd